N-(3-methoxyphenyl)-2-((4-oxo-3-(p-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H22N4O3S/c1-16-10-12-18(13-11-16)30-25(32)24-23(20-8-3-4-9-21(20)28-24)29-26(30)34-15-22(31)27-17-6-5-7-19(14-17)33-2/h3-14,28H,15H2,1-2H3,(H,27,31)
• InChI Key: CLLNHOZMKYNMCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC(=CC=C5)OC
• Molecular Formula: C26H22N4O3S
• Molecular Weight: 470.5 g/mol
• CAS No.: 536704-89-9

Description

N-(3-methoxyphenyl)-2-((4-oxo-3-(p-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H22N4O3S and its molecular weight is 470.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity A series of acetamide derivatives, including compounds structurally related to N-(3-methoxyphenyl)-2-((4-oxo-3-(p-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide, have been synthesized and evaluated for their antimicrobial activities. Some of these derivatives showed promising antibacterial and antifungal activities against various pathogenic microorganisms. This demonstrates the potential of these compounds in the development of new antimicrobial agents (Debnath & Ganguly, 2015).

Catalytic Hydrogenation for Green Synthesis Catalytic hydrogenation processes involving related compounds have been developed for green synthesis applications. These processes emphasize the importance of using environmentally friendly methods for the production of intermediates used in various industrial applications, including dyes (Zhang Qun-feng, 2008).

Anti-Inflammatory and Analgesic Agents Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from compounds structurally similar to this compound has shown significant potential in the development of anti-inflammatory and analgesic agents. These compounds have been evaluated for their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, showing promising results that could lead to new therapeutic options (Abu‐Hashem et al., 2020).

Insecticidal Applications Pyridine derivatives structurally related to the discussed compound have demonstrated significant insecticidal activity against certain pests, showcasing the potential of these compounds in agricultural applications. This highlights the versatility of acetamide derivatives in various fields beyond human health (Bakhite et al., 2014).

Anticancer Activity The design and synthesis of certain acetamide derivatives have been explored for their potential anticancer activity. Initial screenings on cancer cell lines have revealed that some compounds exhibit appreciable growth inhibition, suggesting a promising area for further research in cancer treatment (Al-Sanea et al., 2020).